Cas no 2639464-15-4 (ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2639464-15-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5665565
• PubChem ID: 165902772
• Update Time: 2025-11-06

ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727630
• ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate
• 2639464-15-4

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)10-13-7-15(14-10)9-5-3-8(12)4-6-9/h3-7H,2,12H2,1H3
• InChI Key： SECLGSAZZFMPPL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2C=CC(=CC=2)N)N=1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate

Ethyl 1-(4-Aminophenyl)-1H-1,2,4-Triazole-3-Carboxylate (CAS No. 2639464-15-4): A Comprehensive Overview

Ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639464-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of both amino and ester functional groups, which enhance its reactivity and versatility.

The compound belongs to the class of heterocyclic compounds, specifically 1,2,4-triazoles, which are known for their broad-spectrum biological activities. The ethyl carboxylate moiety in ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate provides an excellent handle for further chemical modifications, enabling the development of novel derivatives with tailored properties. This characteristic has made it a focal point in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of 1,2,4-triazole derivatives in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases. The 4-aminophenyl group in ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding and π-π stacking interactions, which are crucial for molecular recognition in biological systems. These properties make it a promising candidate for the design of new enzyme inhibitors and receptor modulators.

In the agrochemical sector, ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate has been explored for its potential as a plant growth regulator and pesticide intermediate. The 1,2,4-triazole core is known to exhibit herbicidal and fungicidal activities, and researchers are investigating ways to optimize its efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural solutions, a topic of significant interest in current scientific discourse.

The synthesis of ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to improve yield and reduce waste, reflecting the industry's shift toward more environmentally friendly practices. These innovations are particularly relevant given the increasing focus on green chemistry and sustainable manufacturing in the chemical industry.

From a commercial perspective, the demand for 1,2,4-triazole derivatives like ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate is expected to rise, driven by their expanding applications in pharmaceuticals and agriculture. Suppliers and manufacturers are investing in scalable production methods to meet this growing need, while also ensuring compliance with stringent regulatory standards. This compound's versatility and potential for customization make it a valuable asset in the toolkit of synthetic chemists and researchers worldwide.

In summary, ethyl 1-(4-aminophenyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 2639464-15-4) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in multiple industries. Its unique structural features, combined with its broad applicability, position it as a compound of significant interest for future research and development efforts. As scientific understanding of its properties deepens, new opportunities for its use in addressing global challenges are likely to emerge.